Cas no 2920197-97-1 ((6R)-5-Tert-butoxycarbonyl-5-azaspiro[2.5]octane-6-carboxylic acid)

• Product Name: (6R)-5-Tert-butoxycarbonyl-5-azaspiro[2.5]octane-6-carboxylic acid
• CAS No: 2920197-97-1
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 6801021
• PubChem ID: 97111996
• Update Time: 2025-06-14

(6R)-5-Tert-butoxycarbonyl-5-azaspiro[2.5]octane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (6R)-5-TERT-BUTOXYCARBONYL-5-AZASPIRO[2.5]OCTANE-6-CARBOXYLIC ACID
• 2920197-97-1
• (R)-5-(tert-Butoxycarbonyl)-5-azaspiro[2.5]octane-6-carboxylic acid
• F93758
• (6R)-5-Tert-butoxycarbonyl-5-azaspiro[2.5]octane-6-carboxylic acid

• Inchi： 1S/C13H21NO4/c1-12(2,3)18-11(17)14-8-13(6-7-13)5-4-9(14)10(15)16/h9H,4-8H2,1-3H3,(H,15,16)/t9-/m1/s1
• InChI Key： UILIRDSKQDMMDN-SECBINFHSA-N
• SMILES： O(C(C)(C)C)C(N1[C@@H](C(=O)O)CCC2(C1)CC2)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Additional information on (6R)-5-Tert-butoxycarbonyl-5-azaspiro[2.5]octane-6-carboxylic acid

Research Brief on (6R)-5-Tert-butoxycarbonyl-5-azaspiro[2.5]octane-6-carboxylic acid (CAS: 2920197-97-1)

The compound (6R)-5-Tert-butoxycarbonyl-5-azaspiro[2.5]octane-6-carboxylic acid (CAS: 2920197-97-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, serves as a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutics. Recent studies have highlighted its potential applications in drug discovery, especially in the design of protease inhibitors and modulators of biological pathways.

Recent advancements in synthetic methodologies have enabled more efficient production of (6R)-5-Tert-butoxycarbonyl-5-azaspiro[2.5]octane-6-carboxylic acid, addressing previous challenges related to yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a key building block in the synthesis of spirocyclic peptidomimetics, which exhibit enhanced binding affinity and metabolic stability compared to linear peptides. The study emphasized the compound's role in overcoming limitations associated with traditional peptide-based drug design.

In addition to its synthetic applications, (6R)-5-Tert-butoxycarbonyl-5-azaspiro[2.5]octane-6-carboxylic acid has been investigated for its biological activity. Preliminary in vitro studies suggest that derivatives of this compound may exhibit inhibitory effects on specific enzymes involved in inflammatory pathways. However, further research is required to fully elucidate its mechanism of action and therapeutic potential. The compound's stereochemistry, particularly the (6R) configuration, appears to play a critical role in its biological interactions, as evidenced by recent structure-activity relationship studies.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in 2022-2023 covering its use in novel drug formulations. These patents highlight its potential in addressing unmet medical needs, particularly in areas such as oncology and neurodegenerative diseases. Industry analysts project that the demand for (6R)-5-Tert-butoxycarbonyl-5-azaspiro[2.5]octane-6-carboxylic acid will continue to rise as more therapeutic applications are discovered.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of compounds derived from (6R)-5-Tert-butoxycarbonyl-5-azaspiro[2.5]octane-6-carboxylic acid. Current research efforts are focused on optimizing synthetic routes, improving bioavailability, and reducing potential toxicity. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate progress in this area, potentially leading to new therapeutic candidates entering clinical trials within the next 3-5 years.

In conclusion, (6R)-5-Tert-butoxycarbonyl-5-azaspiro[2.5]octane-6-carboxylic acid represents an important chemical scaffold with diverse applications in drug discovery and development. Its unique structural properties and emerging biological activities make it a compound of significant interest to researchers in chemical biology and medicinal chemistry. Continued investigation into its potential will likely yield valuable insights and novel therapeutic approaches in the coming years.